2-(6-Butan-2-yl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(6-Butan-2-yl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetamide is a chemical compound that has gained popularity in scientific research in recent years. It is a potent and selective inhibitor of protein kinase B (PKB), also known as Akt, which is a key signaling molecule in many cellular processes.
Scientific Research Applications
Synthesis and Chemical Properties
Research into the synthesis and properties of related compounds reveals innovative methodologies for producing benzimidazole derivatives, which are pivotal for developing pharmaceuticals and materials with enhanced functionalities. Studies highlight the synthesis of imidazole-based compounds, indicating the importance of structural modifications to achieve desired chemical and physical properties. For instance, the preparation of benzimidazole derivatives as antioxidants for local base oil showcases the application of these compounds in improving the oxidative stability of industrial products (Basta et al., 2017).
Biological Activities
Imidazole derivatives are extensively studied for their biological activities, including antibacterial, antifungal, and antitumor effects. The synthesis and evaluation of imidazole-based 1,4-naphthoquinones demonstrate broad-spectrum antibacterial activity, highlighting the potential of these compounds in developing new antibiotics (Choudhari et al., 2020). Similarly, novel synthesis approaches have led to compounds with significant xanthine oxidase inhibition and antioxidant properties, indicating their therapeutic potential in oxidative stress-related diseases (Lakshmi Ranganatha et al., 2014).
Material Science Applications
The chemical versatility of imidazole derivatives extends to material science, where they are used in creating advanced materials with specific properties. Protic hydroxylic ionic liquids synthesized from imidazole compounds demonstrate unique properties like low glass transition temperature and high conductivity, suitable for applications in electrochemical devices and green chemistry (Shevchenko et al., 2017).
Drug Design and Development
Imidazole derivatives play a crucial role in drug design and development due to their interaction with biological targets. The design, synthesis, and biological evaluation of imidazole compounds targeting specific enzymes or receptors underscore their significance in creating new therapeutic agents. For example, compounds targeting the dihydropteroate synthase enzyme demonstrate potential in antimicrobial therapy, addressing the challenge of drug-resistant infections (Daraji et al., 2021).
properties
IUPAC Name |
2-(6-butan-2-yl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O3/c1-6-8(2)21-9(3)10(4)22-12-13(18-15(21)22)19(5)16(25)20(14(12)24)7-11(17)23/h8H,6-7H2,1-5H3,(H2,17,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSPLRGJQYNXMFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)CC(=O)N)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1,6,7-Trimethyl-8-(methylpropyl)-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h]purin-3-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.